Cas no 1784572-16-2 (Benzo[d]isoxazole-3,5-diamine)

• Product Name: Benzo[d]isoxazole-3,5-diamine
• CAS No: 1784572-16-2
• MF: C₇H₇N₃O
• MW: 149.149980783463
• MDL: MFCD28655766
• CID: 5307526
• Update Time: 2025-11-01

Benzo[d]isoxazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• Benzo[d]isoxazole-3,5-diamine

• MDL： MFCD28655766
• Inchi： 1S/C7H7N3O/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H,8H2,(H2,9,10)
• InChI Key： ZEJNQVLLZAEQBE-UHFFFAOYSA-N
• SMILES： NC1=NOC2=CC=C(N)C=C12

Additional information on Benzo[d]isoxazole-3,5-diamine

Benzo[d]isoxazole-3,5-diamine (CAS No. 1784572-16-2): A Comprehensive Overview

Benzo[d]isoxazole-3,5-diamine, identified by the chemical compound code CAS No. 1784572-16-2, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzo[d]isoxazole class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of two amino groups at the 3 and 5 positions enhances its reactivity, making it a valuable scaffold for the synthesis of novel bioactive molecules.

The benzo[d]isoxazole core is a fused bicyclic system consisting of a benzene ring and an isoxazole ring. This structural framework imparts unique electronic and steric properties that influence its interactions with biological targets. The amino substituents in Benzo[d]isoxazole-3,5-diamine contribute to its ability to form hydrogen bonds, a key interaction mode in drug design. Such characteristics make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Among these, benzo[d]isoxazole derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural diversity of this class allows for the modulation of biological activity through strategic functionalization, making it a rich area for innovation.

Benzo[d]isoxazole-3,5-diamine has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmacophores. Its dual amino functionality provides multiple sites for chemical modification, enabling the development of molecules with tailored properties. Researchers have leveraged this compound to explore novel mechanisms of action, particularly in the context of targeting enzymes and receptors involved in disease pathways.

One of the most compelling aspects of CAS No. 1784572-16-2 is its role in the development of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating inhibitors targeting kinases and other enzymes implicated in cancer progression. The ability to fine-tune the electronic and steric environment around the benzo[d]isoxazole core has led to the discovery of several lead compounds with significant therapeutic potential.

The synthesis of Benzo[d]isoxazole-3,5-diamine involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the amino groups at the desired positions. These synthetic strategies have been optimized over time to improve yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

The pharmacological profile of CAS No. 1784572-16-2 has been extensively characterized through both in vitro and in vivo studies. Initial investigations have revealed promising activities against various disease models, underscoring its potential as a drug candidate. Additionally, computational studies using molecular modeling techniques have provided insights into its binding interactions with biological targets, aiding in the rational design of more potent derivatives.

In conclusion, Benzo[d]isoxazole-3,5-diamine represents a fascinating compound with significant pharmaceutical implications. Its unique structural features and versatile reactivity make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in the quest for innovative drug solutions.